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Compound of Interest

Compound Name: 1-Eicosene

Cat. No.: B165122

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive health and safety information for 1-Eicosene
(CAS No. 3452-07-1), a long-chain aliphatic hydrocarbon. The information is compiled and
presented to meet the needs of professionals in research and drug development, with a focus
on quantitative data, experimental methodologies, and clear visual representations of safety
protocols.

Chemical and Physical Properties

A foundational understanding of the physicochemical properties of 1-Eicosene is essential for
its safe handling and use in experimental settings.
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Property Value Source(s)

Molecular Formula C20Hao0 [1112113114]

Molecular Weight 280.53 g/mol [11[2][5]
White to off-white solid or

Appearance colorless liquid at room [2][5][6]
temperature.

Melting Point 26-30 °C [21[51[7118]

Boiling Point 151 °C at 1.5 mmHg [51[7118]
Insoluble in water; soluble in

Solubility organic solvents like [2][5][6]

chloroform.

Vapor Pressure

0.0000106 mmHg

[°]

Flash Point

> 230 °F (> 110 °C)

[2]

Toxicological Data

Toxicological data is critical for assessing the potential hazards of 1-Eicosene. While specific

guantitative data for pure 1-Eicosene is limited in publicly available literature, the following

information, primarily from studies on similar long-chain alpha-olefins, provides valuable

insights.
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Endpoint Result Species Method Source(s)
> 10,000 mg/kg
Acute Oral (for a C1s-C2a Rat OECD Guideline ]
a
Toxicity (LDso) alpha olefin 425 (presumed)
mixture)
Acute Dermal ]
o No data available - - [8][10]
Toxicity (LDso)
Acute Inhalation ]
o No data available - - [8]
Toxicity (LCso)
Skin )
o ] May cause skin -~ N
Irritation/Corrosio .~ . Not specified Not specified [6][9][10]
irritation.
n
Eye May cause
Irritation/Corrosio  serious eye Not specified Not specified [10]
n irritation.
Skin Not considereda  Guinea pig and N
o ] N Not specified 9]
Sensitization skin sensitizer. Human

Hazard Identification and Classification

Based on available data, 1-Eicosene is classified under the Globally Harmonized System of
Classification and Labelling of Chemicals (GHS) as follows:

Hazard Class Hazard Category Hazard Statement

H304: May be fatal if
swallowed and enters airways.
[11][12]

Aspiration Hazard 1

H315: Causes skin irritation.
[10]

Skin Irritation 2 (Presumed)

H319: Causes serious eye

Eye Irritation o
irritation.[10]

2A (Presumed)
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Signal Word: Danger[11][12]
Hazard Pictogram:

lwsalt text

Experimental Protocols

Detailed experimental protocols for toxicological studies specific to 1-Eicosene are not readily
available. However, standardized methodologies, such as those outlined by the Organisation
for Economic Co-operation and Development (OECD), are typically employed for regulatory
purposes.[6][11][13] The following sections describe the likely protocols for key toxicological
endpoints.

Acute Oral Toxicity (OECD Guideline 425: Up-and-Down
Procedure)

This method is designed to estimate the LDso value while minimizing animal use.[7]

Test Animals: Typically, a small number of female rats are used.

e Housing and Fasting: Animals are housed in suitable cages and fasted (food, but not water,
is withheld) overnight before dosing.

o Dose Administration: A single animal is dosed with 1-Eicosene via gavage. The starting dose
is selected based on available information, or a default value is used.

» Observation: The animal is observed for signs of toxicity and mortality over a 14-day period.

e Sequential Dosing: If the animal survives, the next animal is given a higher dose. If it dies,
the next animal receives a lower dose. This sequential process continues until the LDso can
be calculated with a specified level of confidence.

» Endpoints: The primary endpoint is mortality. Clinical signs of toxicity are also recorded.

In Vitro SKkin Irritation (OECD Guideline 439:
Reconstructed Human Epidermis Test Method)
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This in vitro method assesses the potential of a substance to cause skin irritation.[14][15][16]
[17][18]

o Test System: A commercially available reconstructed human epidermis model (e.g.,
EpiDerm™, EpiSkin™) is used.

o Application of Test Substance: A small amount of 1-Eicosene (as a liquid or molten solid) is
applied topically to the surface of the epidermis tissue.

e Exposure and Incubation: The tissue is exposed to the substance for a defined period (e.qg.,
60 minutes) at 37°C.[17]

e Rinsing and Post-Incubation: The test substance is thoroughly rinsed off, and the tissue is
incubated for a further period (e.g., 42 hours) to allow for the development of cytotoxic
effects.[17]

 Viability Assessment: Cell viability is determined using a colorimetric assay, such as the MTT
assay. The amount of colored formazan produced is proportional to the number of viable
cells.

» Classification: If the cell viability is reduced below a certain threshold (typically < 50%)
compared to a negative control, the substance is classified as a skin irritant.[16][18]

Safe Handling and Storage Workflow

The following diagram outlines the logical workflow for the safe handling and storage of 1-
Eicosene in a laboratory setting.
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Receiving and Storage

Receive Shipment

,

Inspect Container for Damage
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Handling and Use

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

'

Weigh/Dispense in a Ventilated Area

:

Conduct Experiment

Waste Disposal

Collect Waste in a Labeled, Closed Container

i

Dispose of Waste According to
Institutional and Local Regulations

Click to download full resolution via product page

Caption: Workflow for the safe handling and storage of 1-Eicosene.
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First Aid Measures for Exposure

Immediate and appropriate first aid is crucial in the event of accidental exposure to 1-
Eicosene. The following diagram outlines the recommended first aid procedures for different
routes of exposure.

Routes of Exposure First Aid Actions

If breathing is difficult

Wash with Soap and Water
Rinse Cautiously with Water for Several Minutes

If irritation persists

Seek Immediate Medical Attention

Click to download full resolution via product page
Caption: First aid measures for 1-Eicosene exposure.

Personal Protective Equipment (PPE)

When handling 1-Eicosene, the following personal protective equipment should be worn to
minimize exposure:
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o Eye/Face Protection: Safety glasses with side shields or goggles.[9][11]

o Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) and a lab coat or other
protective clothing.[9][11]

o Respiratory Protection: In poorly ventilated areas or when generating aerosols, a NIOSH-
approved respirator may be necessary.[9][11]

Fire-Fighting Measures

» Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.
[11]

o Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and
spread the fire.

o Specific Hazards: Combustion may produce carbon oxides.[9]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[11]

Accidental Release Measures

o Personal Precautions: Ensure adequate ventilation. Avoid breathing vapors, mist, or gas.
Wear appropriate personal protective equipment.[11]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[11]

¢ Methods for Cleaning Up: Absorb with an inert material (e.g., sand, earth) and place in a
suitable container for disposal.[9][11]

Stability and Reactivity

o Chemical Stability: Stable under recommended storage conditions.[9]

» Conditions to Avoid: Extremes of temperature and direct sunlight.[9]
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e Incompatible Materials: Strong oxidizing agents.[9][10]
e Hazardous Decomposition Products: Carbon oxides upon combustion.[9]

This guide is intended to provide essential health and safety information for trained
professionals. Always consult the most current Safety Data Sheet (SDS) from your supplier
before handling 1-Eicosene and adhere to all institutional and regulatory safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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